2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Specification

• CAS No.: 1206992-90-6
• Molecular Formula: C17H18BrN5O2S2
• Molecular Weight: 468.39
• IUPAC Name: 2-[5-(4-bromophenyl)-1-(2-methoxyethyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C17H18BrN5O2S2/c1-11-21-22-16(27-11)20-15(24)10-26-17-19-9-14(23(17)7-8-25-2)12-3-5-13(18)6-4-12/h3-6,9H,7-8,10H2,1-2H3,(H,20,22,24)
• Standard InChI Key: PAHWFPGPHXBGKM-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC=C(N2CCOC)C3=CC=C(C=C3)Br

Introduction

2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a complex organic compound with a molecular formula of C₁₇H₁₈BrN₅O₂S₂ and a molecular weight of 468.4 g/mol. This compound is of interest in chemical research due to its unique structure, which combines imidazole, thiadiazole, and acetamide functionalities.

Synthesis and Characterization

While specific synthesis details for this compound are not provided in the available literature, compounds with similar structures are often synthesized using multi-step reactions involving commercially available reagents. Characterization typically involves spectroscopic methods like NMR and mass spectrometry to confirm the structure.

Biological Activity

Although specific biological activity data for this compound are not available, compounds with similar structures have been studied for their potential as inhibitors or modulators in biological systems. For instance, related compounds have shown interest as anti-inflammatory agents or have been evaluated for their anticancer properties.

Research Implications

The study of complex organic compounds like 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is crucial for advancing medicinal chemistry and drug discovery. These compounds can serve as scaffolds for designing new therapeutic agents with improved efficacy and safety profiles.